Cas no 864917-50-0 (N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a structurally unique heterocyclic compound combining furan, thiadiazole, and acetamide moieties. Its molecular architecture features a 1,2,4-thiadiazole core substituted with a 4-methylphenyl group at the 3-position and a sulfanylacetamide side chain at the 5-position, further linked to a furan-2-ylmethyl group. This compound demonstrates potential as a versatile intermediate in medicinal chemistry due to its dual heterocyclic system, which may confer enhanced biological activity. The presence of both sulfur and nitrogen atoms in the thiadiazole ring, coupled with the furan oxygen, creates multiple sites for molecular interactions. The methylphenyl substitution offers lipophilicity modulation, while the thioether linkage provides metabolic stability. These structural characteristics suggest possible applications in developing pharmacologically active molecules, particularly in areas requiring targeted heterocyclic scaffolds.
N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide structure
864917-50-0 structure
Product Name:N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
CAS No:864917-50-0
MF:C16H15N3O2S2
MW:345.439200639725
CID:5904273
PubChem ID:7119352
Update Time:2025-07-02

N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
    • Acetamide, N-(2-furanylmethyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
    • N-(furan-2-ylmethyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
    • 864917-50-0
    • AKOS024597683
    • N-[(furan-2-yl)methyl]-2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
    • F0698-0150
    • N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
    • Inchi: 1S/C16H15N3O2S2/c1-11-4-6-12(7-5-11)15-18-16(23-19-15)22-10-14(20)17-9-13-3-2-8-21-13/h2-8H,9-10H2,1H3,(H,17,20)
    • InChI Key: MNJKDGCUARYGDK-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC=CO1)(=O)CSC1SN=C(C2=CC=C(C)C=C2)N=1

Computed Properties

  • Exact Mass: 345.06056908g/mol
  • Monoisotopic Mass: 345.06056908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • pka: 13.18±0.46(Predicted)

N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Pricemore >>

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Additional information on N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Research Brief on N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-50-0)

Recent studies have highlighted the growing interest in the compound N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-50-0) due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thiadiazole and furan moieties, has been investigated for its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The following brief synthesizes the latest findings and developments related to this molecule.

One of the key areas of research has been the synthesis and structural optimization of N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide. Recent publications have detailed novel synthetic pathways that improve yield and purity, making the compound more accessible for further biological testing. Computational studies have also been employed to predict its binding affinity to various biological targets, suggesting potential mechanisms of action.

In vitro and in vivo studies have demonstrated promising results for this compound. For instance, research has shown significant inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), highlighting its potential as an antimicrobial agent. Additionally, preliminary data indicate anti-inflammatory activity through the modulation of key signaling pathways, such as NF-κB, which could be relevant for treating chronic inflammatory diseases.

Another noteworthy aspect is the compound's anticancer potential. Recent studies have explored its efficacy against various cancer cell lines, with particular focus on its ability to induce apoptosis and inhibit cell proliferation. Mechanistic insights suggest that the thiadiazole moiety plays a critical role in these activities, possibly through interaction with cellular kinases or other regulatory proteins.

Despite these promising findings, challenges remain in the development of N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring formulation strategies to enhance its delivery and efficacy.

In conclusion, N-(furan-2-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide represents a promising candidate in the field of chemical biology and drug discovery. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel bioactive compounds.

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